Cas no 2137531-11-2 (3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2137531-11-2
• MF: C₂₂H₂₀ClN₃O₄
• MW: 425.864904403687
• CID: 5856318
• PubChem ID: 165497139
• Update Time: 2025-10-23

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2137531-11-2
• EN300-1141289
• 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C22H20ClN3O4/c1-13-19(23)10-24-26(13)11-20(21(27)28)25-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-10,18,20H,11-12H2,1H3,(H,25,29)(H,27,28)
• InChI Key： FPAFDWNWWWZBQU-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 425.1142338g/mol
• Monoisotopic Mass: 425.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.4Ų